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For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical
information for the proper disposal of crisaborole impurities. This document is structured to be
your preferred source for laboratory safety and chemical handling, building deep trust by
offering value beyond the product itself. The unique chemical nature of crisaborole, a boron-
containing compound, and the variety of impurities that can arise during its synthesis and
degradation necessitate a thorough and cautious approach to waste management. This guide
offers a framework for safe and compliant disposal, grounded in scientific principles and
regulatory awareness.

Understanding Crisaborole and Its Impurities

Crisaborole is a non-steroidal phosphodiesterase 4 (PDE4) inhibitor used in the topical
treatment of atopic dermatitis. Its synthesis and potential degradation can result in a range of
impurities. For safe disposal, it is crucial to understand the nature of these impurities.

Common classes of crisaborole impurities include:
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e Process-Related Impurities:
o Unreacted intermediates (e.g., aryl boronic acids, aniline derivatives, acid chlorides)[1]
o By-products from various reaction steps

o Residual solvents (e.qg., tetrahydrofuran (THF), ethyl acetate, dimethylformamide (DMF))
[1]

o Degradation Impurities:
o Products of hydrolysis (e.g., hydrolyzed amide bonds)
o Oxidation products
o Deboronated or polymerized compounds

A Safety Data Sheet (SDS) for a crisaborole dimer impurity classifies it as a "Pharmaceutical
related compound of unknown potency" and recommends disposal via incineration by a
licensed hazardous material disposal company.[2] This suggests a cautious approach should
be taken with all crisaborole-related waste.

Core Principles of Chemical Waste Disposal in the
Laboratory

The foundation of safe laboratory practice lies in the proper management of chemical waste.
This is governed by regulations from bodies such as the Environmental Protection Agency
(EPA) and the Occupational Safety and Health Administration (OSHA). The primary goal is to
ensure the safety of laboratory personnel and to protect the environment. Key principles
include:

e Segregation: Never mix incompatible waste streams.[3][4]
« Identification: All waste must be clearly and accurately labeled.[5][6]

o Containment: Use appropriate, secure, and compatible containers.[3]
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e Minimization: Reduce the generation of waste whenever possible.

Step-by-Step Disposal Procedures for Crisaborole
Impurities

The following procedures provide a step-by-step guide for the safe disposal of crisaborole
impurities.

Step 1: Waste Characterization and Segregation

The first and most critical step is to determine if the waste is hazardous. This determination
should be made by trained personnel, such as your institution's Environmental Health and
Safety (EH&S) department.[7]

e Hazardous vs. Non-Hazardous:

o Hazardous Waste: The Resource Conservation and Recovery Act (RCRA) defines
hazardous waste based on characteristics of ignitability, corrosivity, reactivity, and toxicity.
[8][9][10] Many of the potential crisaborole impurities may fall into these categories. For
instance, aniline and its derivatives should be managed as dangerous waste.[5][11] Acid
chlorides can be classified as an ignitable, corrosive, or reactive waste.[12]

o Non-Hazardous Pharmaceutical Waste: Even if a waste stream is determined to be non-
RCRA hazardous, it is not harmless and must not be disposed of in regular trash or down
the drain.[13] This waste should be segregated for incineration.[13]

e Segregation Protocol:
o Agqueous vs. Organic: Separate aqueous waste from organic solvent waste.[3]

o Halogenated vs. Non-Halogenated Solvents: Keep halogenated solvents (e.g.,
dichloromethane) separate from non-halogenated solvents.[14]

o Solid vs. Liquid: Collect solid waste (e.g., contaminated filter paper, silica gel) separately
from liquid waste.[4][11]
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o Incompatible Chemicals: Never mix incompatible chemicals.[3][4] For example, keep acids
separate from bases and oxidizing agents away from organic materials.[3]

Step 2: Container Selection and Management

Choosing the correct container is vital to prevent leaks, spills, and reactions.
o Container Material:

o Use containers made of a material compatible with the waste.[3] For example, do not store
strong acids in metal containers.[3] Polyethylene containers are a good general-purpose
choice for many chemical wastes.[5]

o The original chemical container is often a suitable choice for its own waste.[3]
e Container Condition:
o Ensure containers are in good condition, with no cracks, rust, or leaks.[3]

o Use containers with tight-fitting, screw-on caps.[3] Do not use stoppers or parafilm as a
primary seal.

o Container Handling:
o Keep waste containers closed at all times, except when adding waste.[3]
o Do not overfill containers; leave at least 10% headspace for expansion.[3]

o Store liquid waste containers in secondary containment (e.g., a larger, chemically resistant
tub) to contain any potential leaks.[3]

Step 3: Labeling of Waste Containers

Proper labeling is a regulatory requirement and essential for safety.[6]

o Labeling at the Start: Affix a hazardous waste label to the container as soon as the first drop
of waste is added.[3]

e Required Information: The label must include:
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o The words "Hazardous Waste".[15]

o The full chemical name(s) of the contents (no abbreviations or formulas).[15]
o The approximate percentages of each component.

o The specific hazard(s) (e.g., lammable, corrosive, toxic).

o The date accumulation started.[15]

o The name and contact information of the generating researcher or lab.

Step 4: Storage of Chemical Waste

Designate a specific area in the laboratory for the accumulation of waste.

o Satellite Accumulation Area (SAA): This area must be at or near the point of generation and
under the control of the operator.

o Storage Conditions:
o Store waste in a well-ventilated area, away from sources of ignition or heat.[6]
o Ensure incompatible wastes are segregated within the SAA.[3]

o Do not allow excessive accumulation of waste.

Step 5: Disposal and Removal

¢ Licensed Waste Contractor: All chemical waste must be disposed of through your institution's
EH&S department, who will arrange for pickup by a licensed hazardous waste contractor.[14]

¢ Incineration: For many pharmaceutical wastes, including those of unknown potency like
crisaborole impurities, incineration is the preferred disposal method.[2]

e Never:

o Pour chemical waste down the drain.[6][11]
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o Dispose of chemical waste in the regular trash.[15]

o Evaporate volatile chemical waste in a fume hood as a means of disposal.[3]

Disposal Considerations for Specific Crisaborole
Impurity Classes
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Impurity Class

Potential Hazards

Disposal Considerations

Aryl Boronic Acids

May be irritants. Organoboron
compound disposal should be

handled with care.

Collect as solid or aqueous
hazardous waste. Consult SDS

for specific compounds.

Aniline Derivatives

Toxic, potential carcinogen.[11]

Collect as toxic hazardous
waste. Do not dispose of down
the drain.[11]

Acid Chlorides

Corrosive, reactive with water.
[12]

Collect in a dedicated,
compatible container. Handle
with extreme care to avoid

contact with moisture.

Residual Solvents (THF, Ethyl
Acetate, DMF)

Flammable, irritants.

Collect as flammable liquid
hazardous waste. Segregate
halogenated from non-

halogenated solvents.[16]

Hydrolyzed Amides

May be acidic or basic
depending on hydrolysis
conditions.

Neutralize if safe and
permissible by your institution's
policies before collecting as
aqueous waste. Otherwise,
collect as corrosive hazardous
waste.[17]

Oxidized Aromatics

Potential for increased toxicity

or reactivity.

Treat as hazardous waste.
Consult SDS if the specific

structure is known.

Deboronated Compounds

Properties will vary based on

the resulting organic structure.

Treat as hazardous waste.

Polymerized Compounds

Generally less reactive, but

may not be inert.

If the polymerization process is
used as a treatment to render
the waste non-hazardous, this
must be done in accordance
with EPA guidelines.[18][19]
[20] Otherwise, collect as solid

hazardous waste.
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Experimental Workflow for Waste Segregation

The following diagram illustrates the decision-making process for segregating crisaborole
impurity waste streams in the laboratory.

Click to download full resolution via product page

Caption: Decision tree for the initial segregation of crisaborole impurity waste streams.

This guide provides a comprehensive framework for the safe and compliant disposal of
crisaborole impurities. Adherence to these procedures, in conjunction with your institution's
specific policies and the guidance of your EH&S department, is paramount for ensuring a safe
laboratory environment.

References
o Standard Operating Procedure: Hydrochloric Acid (HCI). (n.d.). Retrieved from a university

environmental health and safety website.

o University of Wisconsin—Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. In
Laboratory Safety Guide. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b8548089/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-crisaborole-impurities
https://www.benchchem.com/product/b8548089/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-crisaborole-impurities
https://www.benchchem.com/product/b8548089/docs?utm_src=pdf-body-img#a-comprehensive-guide-to-the-proper-disposal-of-crisaborole-impurities
https://www.benchchem.com/product/b8548089/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-crisaborole-impurities
https://www.wisc.edu/ehs/wp-content/uploads/sites/140/2017/01/LSG_Chapter7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8548089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Cleanchem. (n.d.). MATERIAL SAFETY DATA SHEETS CRISABOROLE DIMER IMPURITY.
Safe Disposal of N-(Hex-5-en-2-yl)aniline: A Guide for Laboratory Professionals. (2025).
BenchChem.

Washington State University. (n.d.). Standard Operating Procedure (SOP): Aniline. Retrieved
from [Link]

Mitchell Williams. (2021, April 21). Use of Polymerization as Treatment Method: U.S.
Environmental Protection Agency RCRA Guidance. Retrieved from [Link]

U.S. Environmental Protection Agency. (n.d.). Memo Detail - Resource Conservation and
Recovery Act (RCRA) Laws and Regulations.

Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines.
Retrieved from a university departmental safety website.

J&K Scientific LLC. (n.d.). Crisaborole Impurity 67 | O.

ASMAI. (2025, September 22). Disposing Pharmaceutical Waste: A Guide for Healthcare
Facilities. Retrieved from [Link]

Aquigen Bio Sciences. (n.d.). Crisaborole Impurity 1 | CAS No: 2803552-55-6.
Arborpharmchem. (2024, December 17). Drug Synthesis Explained in 5 Simple Strategies.
BASF. (n.d.). Acid Chlorides and Chloroformates - Safety and Handling. Retrieved from a
chemical manufacturer's safety document.

McCoy & Associates, Inc. (2021, May 17). POLYM: Lots of Questions, Few Answers. McCoy
Review.

Chemicea. (n.d.). Crisaborole Acid Impurity | 906673-43-6.

Chemicea. (n.d.). Crisaborole Impurity A | 888967-63-3.

Environmental Health and Safety. (2026, January 30). Waste Disposal Procedures for
Laboratories. Retrieved from a university environmental health and safety website.

Green Chemistry in Pharmaceutical Synthesis: Sustainable Approaches for Drug
Manufacturing. (2024, September 24). ResearchGate.

University of Aveiro. (n.d.). Laboratory Waste Disposal.

Brezza - Safety data sheet. (2024, July 24).

Daicel Pharma. (n.d.). Crisaborole Impurities Manufacturer & Supplier. Retrieved from a
pharmaceutical standards supplier website.

County of San Diego. (n.d.). Pharmaceutical Waste Guidance. Retrieved from a county
government environmental health website.

Aniline Blue - SAFETY DATA SHEET. (2016, September 6).

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://ehs.wsu.edu/wp-content/uploads/sites/1523/2022/07/SOP-Aniline.pdf
https://www.mitchellwilliams.com/news/use-of-polymerization-as-treatment-method-us-environmental-protection-agency-rcra-guidance
https://www.benchchem.com/product/b8548089/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-crisaborole-impurities
https://www.asmai.com/articles/disposing-pharmaceutical-waste-a-guide-for-healthcare-facilities/
https://www.benchchem.com/product/b8548089/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-crisaborole-impurities
https://www.benchchem.com/product/b8548089/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-crisaborole-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8548089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Chemos GmbH&Co0.KG. (n.d.). Safety Data Sheet: aniline.

Natural Organic Process. (n.d.). Treatment and disposal of chemical wastes in daily
laboratory work.

Dunn, P. J., & S. H. (2009). Green process chemistry in the pharmaceutical industry. Green
Chemistry Letters and Reviews, 2(3), 125-135.

U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings.

U.S. Environmental Protection Agency. (n.d.). EPAHAZARDOUS WASTE CODES.

U.S. Environmental Protection Agency. (2009, October). Hazardous Waste Characteristics: A
User-Friendly Reference Document.

EPA Victoria. (2025, August 28). Waste disposal categories — characteristics and thresholds.
Retrieved from an Australian environmental protection agency website.

MDPI. (2025, June 17). Green Chemistry Approaches in Pharmaceutical Synthesis:
Sustainable Methods for Drug Development.

Columbia University. (n.d.). EPA Hazardous Waste Characteristics. In Research. Retrieved
from [Link]

ALS Global. (2023, July 21). Waste Characterization Regulations: A Guide to Compliance
with the RCRA. Retrieved from [Link]

NHDES. (n.d.). frequently-used federal hazardous waste codes.

Henderson, T. (2024, December 31). Proper Drain Disposal of Chemicals: Guidelines and
Best Practices. Lab Manager. Retrieved from [Link]

EcoOnline. (n.d.). RCRA Hazardous Wastes. In Help Center. Retrieved from [Link]

eCFR. (2023, August 9). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste.
Retrieved from [Link]

U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Code.
U.S. Environmental Protection Agency. (1980, May 2). ldentification and Listing of Hazardous
Waste.

MIT Environmental Health & Safety. (n.d.). Chemical Waste. Retrieved from [Link]

Ball State University. (n.d.). Disposal of Laboratory Wastes: Requirements for Chemical
Disposal to Sinks and Drains. Retrieved from a university environmental health and safety
website.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://research.columbia.edu/content/epa-hazardous-waste-characteristics
https://www.alsglobal.com/en-us/news/articles/2023/7/waste-characterization-regulations-a-guide-to-compliance-with-the-rcra
https://www.labmanager.com/safety/proper-drain-disposal-of-chemicals-guidelines-and-best-practices-22247
https://ecoonline.com/help-center/reach-and-other-regulations/rcra-hazardous-wastes
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://ehs.mit.edu/subject/chemical-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8548089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Waste disposal categories — characteristics and thresholds | epa.vic.gov.au
[epa.vic.gov.au]

. cleanchemlab.com [cleanchemlab.com]
. rtong.people.ust.hk [rtong.people.ust.hk]

. jk-sci.com [jk-sci.com]

2
3
4
5. pdf.benchchem.com [pdf.benchchem.com]
6. Crisaborole Impurity 1 | CAS No: 2803552-55-6 [aquigenbio.com]
7. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

8. research.columbia.edu [research.columbia.edu]

9. alsglobal.com [alsglobal.com]

10. EcoOnline Help Center [help.ecoonline.com]

11. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

12. download.basf.com [download.basf.com]

13. Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities | ASMAI
[asiwaste.com]

14. sweet.ua.pt [sweet.ua.pt]

15. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

16. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

17. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

18. Mitchell Williams - Use of Polymerization as Treatment Method: U.S. Environmental
Protection Agency RCRA Guidance [mitchellwilliamslaw.com]

19. Resource Conservation and Recovery Act (RCRA) Laws and Regulations | US EPA
[rcrapublic.epa.gov]

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b8548089?utm_src=pdf-custom-synthesis#bc-rfq
https://www.epa.vic.gov.au/waste-disposal-categories-characteristics-and-thresholds
https://www.epa.vic.gov.au/waste-disposal-categories-characteristics-and-thresholds
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=5395
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.jk-sci.com/products/s57c4x-202167
https://pdf.benchchem.com/15263/Safe_Disposal_of_N_Hex_5_en_2_yl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://aquigenbio.com/product/crisaborole-impurity-1/
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Waste_Hazmat/EPAHazWasteCharacteristicsTable.pdf
https://www.alsglobal.com/fr/news-and-publications/2023/07/waste-characterization-regulations-and-rcra-compliance
https://help.ecoonline.com/article/412820
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://asiwaste.com/medical-waste/disposing-pharmaceutical-waste/
https://asiwaste.com/medical-waste/disposing-pharmaceutical-waste/
https://sweet.ua.pt/filipe.paz/CICECO/images/Laboratory%20Waste%20Disposal.pdf
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://ehs.cornell.edu/book/export/html/1304
https://www.mitchellwilliamslaw.com/use-of-polymerization-as-treatment-method-us-environmental-protection-agency-rcra-guidance
https://www.mitchellwilliamslaw.com/use-of-polymerization-as-treatment-method-us-environmental-protection-agency-rcra-guidance
https://rcrapublic.epa.gov/rcraonline/details.xhtml;jsessionid=F972815340FC29CF380C3A6A925F8044?rcra=14938
https://rcrapublic.epa.gov/rcraonline/details.xhtml;jsessionid=F972815340FC29CF380C3A6A925F8044?rcra=14938
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8548089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 20. McCoy Review: POLYM: Lots of Questions, Few Answers [mccoyseminars.com|

e To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
Crisaborole Impurities]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8548089/docs#a-comprehensive-guide-to-the-
proper-disposal-of-crisaborole-impurities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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